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Introduction
1-Triacontanol (TRIA) is a naturally occurring, long-chain saturated primary alcohol found in

the epicuticular waxes of plants.[1][2][3] It functions as a potent plant growth regulator that can

significantly enhance various metabolic and physiological processes.[4][5] When applied

exogenously at low concentrations, 1-Triacontanol has been shown to improve seed

germination, promote seedling vigor, enhance photosynthesis, and increase overall crop yields,

particularly under stressful environmental conditions.[3][4][6] These application notes provide

researchers and scientists with a summary of its effects, relevant quantitative data, and

detailed protocols for its use as a seed treatment.

Mechanism of Action
1-Triacontanol influences a wide array of physiological processes that collectively contribute to

improved plant growth and development.[7] Upon absorption by the plant, it can enhance the

activity of key enzymes such as polyphenol oxidase and Ribulose-1,5-bisphosphate

carboxylase/oxygenase (RuBisCO).[1][8] This enzymatic stimulation, coupled with an increase

in chlorophyll content, leads to higher rates of photosynthesis and carbon dioxide fixation.[3][4]

[5]

Furthermore, 1-Triacontanol improves cell membrane permeability, which facilitates the uptake

and transport of water and essential minerals.[2][6] The compound is also involved in

modulating plant hormonal signaling and stress responses, potentially through a second
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messenger identified as 9-β-l (+)-adenosine.[4] This regulation helps plants mitigate the

adverse effects of abiotic stresses like drought and salinity.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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